Cas no 1153102-64-7 (4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine)
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7472599
- 1153102-64-7
- 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine
-
- Inchi: 1S/C14H16BrN3/c15-12-3-1-10(2-4-12)13-9-17-14(18-13)11-5-7-16-8-6-11/h1-4,9,11,16H,5-8H2,(H,17,18)
- InChI Key: ZLTOWNBGCDROJM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CN=C(C2CCNCC2)N1
Computed Properties
- Exact Mass: 305.05276g/mol
- Monoisotopic Mass: 305.05276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.7Ų
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7472599-0.05g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 0.05g |
$282.0 | 2023-07-10 | |
| Enamine | EN300-7472599-0.1g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 0.1g |
$420.0 | 2023-07-10 | |
| Enamine | EN300-7472599-0.25g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 0.25g |
$601.0 | 2023-07-10 | |
| Enamine | EN300-7472599-0.5g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 0.5g |
$947.0 | 2023-07-10 | |
| Enamine | EN300-7472599-1.0g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 1.0g |
$1214.0 | 2023-07-10 | |
| Enamine | EN300-7472599-2.5g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 2.5g |
$2379.0 | 2023-07-10 | |
| Enamine | EN300-7472599-5.0g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 5.0g |
$3520.0 | 2023-07-10 | |
| Enamine | EN300-7472599-10.0g |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 10.0g |
$5221.0 | 2023-07-10 | |
| 1PlusChem | 1P028ZNO-50mg |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 50mg |
$399.00 | 2023-12-26 | |
| 1PlusChem | 1P028ZNO-100mg |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine |
1153102-64-7 | 95% | 100mg |
$581.00 | 2023-12-26 |
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine
Chemical Profile of 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine (CAS No. 1153102-64-7)
4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine, identified by its Chemical Abstracts Service (CAS) number 1153102-64-7, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure combines a piperidine ring with an imidazole moiety, both of which are well-documented scaffolds in the development of bioactive molecules.
The presence of a 4-bromophenyl group at the 5-position of the imidazole ring introduces a valuable handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives. This feature is particularly appealing for medicinal chemists who often require adaptable structures to optimize pharmacokinetic and pharmacodynamic properties. The bromine substituent, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.
In recent years, the interest in 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine has been fueled by its promising role as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. Notably, this compound has been explored in the development of modulators for enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. The piperidine ring is known for its ability to enhance oral bioavailability and metabolic stability, making it a preferred scaffold in drug design.
One of the most compelling aspects of 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating potent antagonists for G protein-coupled receptors (GPCRs), which play a crucial role in signal transduction pathways. The imidazole ring, with its nitrogen-rich environment, provides an ideal platform for hydrogen bonding interactions with biological targets, thereby improving molecular recognition.
The brominated phenyl group also contributes to the compound’s reactivity, allowing for further functionalization to introduce additional pharmacophores. This adaptability has been exploited in the synthesis of kinase inhibitors, where the combination of piperidine and imidazole moieties often yields compounds with improved solubility and cell permeability. Furthermore, computational modeling studies have suggested that the electronic properties of the 4-bromophenyl substituent can fine-tune the binding interactions with protein targets, offering a strategic advantage in drug optimization.
Recent advancements in synthetic methodologies have further expanded the utility of 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine. Techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid and scalable production of derivatives, facilitating high-throughput screening programs. These innovations have accelerated the discovery process by allowing researchers to explore larger chemical spaces efficiently. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability.
The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine into their libraries as a key intermediate for lead optimization programs. Its structural motifs are frequently found in marketed drugs and candidates entering clinical trials, underscoring its importance in modern drug discovery. The ability to modify both the piperidine and imidazole components allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical factors in drug-likeness.
Looking ahead, the future prospects for 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine appear promising as new therapeutic areas emerge. The growing understanding of complex diseases at a molecular level necessitates innovative chemical tools for intervention. The compound’s unique structural features make it well-suited for addressing unmet medical needs by serving as a precursor for next-generation therapeutics. As research continues to uncover novel biological targets and mechanisms, 1153102-64-7 is poised to remain a cornerstone in pharmaceutical innovation.
1153102-64-7 (4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)